
Application Notes and Protocols: GA-017 Stock
Solution Preparation with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15606594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GA-017 is a potent and selective small molecule inhibitor of Large Tumor Suppressor Kinase 1

and 2 (LATS1/2), key components of the Hippo signaling pathway.[1][2][3][4][5] By inhibiting

LATS1/2, GA-017 promotes the nuclear translocation and activation of the transcriptional

coactivators Yes-associated protein (YAP) and transcriptional coactivator with PDZ-binding

motif (TAZ), leading to the expression of genes that regulate cell proliferation and growth.[1][2]

[6] These characteristics make GA-017 a valuable tool for research in areas such as 3D cell

culture, organoid formation, and tissue regeneration.[1][4][6] This document provides detailed

protocols for the preparation of GA-017 stock solutions using dimethyl sulfoxide (DMSO) for in

vitro research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for GA-017.
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Property Value Source(s)

Molecular Weight 343.38 g/mol [3][7]

CAS Number 2351906-74-4 [3][7][8]

Appearance Off-white to light yellow solid [3]

Solubility in DMSO
20.83 mg/mL (60.66 mM) to 69

mg/mL (200.94 mM)
[3][5][7]

IC₅₀ (LATS1) 4.10 nM [1][3][5]

IC₅₀ (LATS2) 3.92 nM [1][3][5]

Storage (Powder) -20°C for up to 3 years [3][7]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month
[3][7]

Experimental Protocols
Materials

GA-017 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM GA-017 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions for cell culture experiments.

Preparation: Don appropriate PPE. Ensure the work area is clean and sterile, preferably

within a laminar flow hood.

Weighing GA-017: Carefully weigh out 1 mg of GA-017 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated pipette, add 291.22 µL of anhydrous DMSO to the

microcentrifuge tube containing the GA-017 powder. Note: The use of newly opened,

anhydrous DMSO is recommended as hygroscopic DMSO can negatively impact solubility.

[3][5]

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to ensure

complete dissolution. Gentle warming (up to 80°C) and sonication can be used to aid

dissolution if necessary.[3][7] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage

(up to 1 month).[3][7]

Calculation for Different Stock Concentrations
To prepare stock solutions of different concentrations, use the following formula:

Volume of DMSO (in µL) = [Mass of GA-017 (in mg) / 343.38 ( g/mol )] / [Desired Concentration

(in M)] * 1,000,000

For example, to prepare a 1 mM stock solution from 1 mg of GA-017: Volume of DMSO =

(0.001 g / 343.38 g/mol ) / 0.001 mol/L = 0.0029122 L = 2.9122 mL[3][7]
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Caption: Workflow for preparing GA-017 stock solution.
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Caption: GA-017 inhibits the Hippo pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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